Cas no 1780516-19-9 (6'-methoxy-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-2-carboxylic acid)

• Product Name: 6'-methoxy-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-2-carboxylic acid
• CAS No: 1780516-19-9
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 5888220
• PubChem ID: 84726777
• Update Time: 2025-05-20

6'-methoxy-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6'-methoxy-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-2-carboxylic acid
• 1780516-19-9
• EN300-1105115
• 6'-methoxy-2'-oxo-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2-carboxylic acid

• Inchi： 1S/C12H11NO4/c1-17-6-2-3-7-9(4-6)13-11(16)12(7)5-8(12)10(14)15/h2-4,8H,5H2,1H3,(H,13,16)(H,14,15)
• InChI Key： WZERATSYSHHTCT-UHFFFAOYSA-N
• SMILES： O=C1C2(C3C=CC(=CC=3N1)OC)CC2C(=O)O

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 6'-methoxy-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-2-carboxylic acid

Research Briefing on 6'-Methoxy-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-2-carboxylic Acid (CAS: 1780516-19-9)

The compound 6'-methoxy-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-2-carboxylic acid (CAS: 1780516-19-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the spirocyclic indole scaffold of this compound as a privileged structure in drug discovery, owing to its ability to interact with diverse biological targets. The presence of the methoxy and carboxylic acid functional groups further enhances its pharmacological profile, making it a promising candidate for the development of novel therapeutics. Researchers have explored its potential in targeting inflammatory pathways, neurodegenerative diseases, and cancer, with preliminary results indicating significant bioactivity.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. A recent publication in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that utilizes a cyclopropanation strategy to construct the spirocyclic core. This method not only improves the scalability of the compound but also allows for the introduction of various substituents, enabling structure-activity relationship (SAR) studies to optimize its pharmacological properties.

In vitro and in vivo studies have demonstrated that 6'-methoxy-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-2-carboxylic acid exhibits potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its neuroprotective properties have been investigated in models of Alzheimer's disease, where it has shown to reduce amyloid-beta aggregation and oxidative stress. These findings suggest its potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Current research is focused on optimizing the compound's pharmacokinetic properties and exploring its mechanism of action at the molecular level.

In conclusion, 6'-methoxy-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-2-carboxylic acid represents a promising scaffold for the development of novel therapeutics. Its unique structural features and broad biological activity make it a valuable candidate for further investigation. Future research should prioritize translational studies to evaluate its efficacy and safety in clinical settings, paving the way for its potential application in treating complex diseases.